Sodium selenate decahydrate

Specification

• CAS No.: 10102-23-5
• Molecular Formula: H20Na2O14Se
• Molecular Weight: 369.1 g/mol
• IUPAC Name: disodium;selenate;decahydrate
• Standard InChI: InChI=1S/2Na.H2O4Se.10H2O/c;;1-5(2,3)4;;;;;;;;;;/h;;(H2,1,2,3,4);10*1H2/q2*+1;;;;;;;;;;;/p-2
• Standard InChI Key: TYVNFQRMDPFYPC-UHFFFAOYSA-L
• SMILES: O.O.O.O.O.O.O.O.O.O.[O-][Se](=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: O.O.O.O.O.O.O.O.O.O.[O-][Se](=O)(=O)[O-].[Na+].[Na+]

Introduction

Chemical Identification and Fundamental Properties

Sodium selenate decahydrate (Na₂SeO₄·10H₂O) is identified by the CAS number 10102-23-5. This white crystalline compound is a hydrated form of sodium selenate, containing ten water molecules in its crystal structure. It serves as an important source of selenium in various applications, particularly where controlled release of selenium is desired.

The compound has several synonyms in scientific literature, including:

• Sodium selenate 10H₂O

• Sodium selenate hydrate

• Disodium selenate decahydrate

• Selenic acid, disodium salt, decahydrate

Its molecular formula is typically represented as Na₂SeO₄·10H₂O, though some sources may list the simplified form relating to the selenate portion (H₅NaO₅Se). The compound has a molecular weight of approximately 187 (for the simplified formula) or 369.1 g/mol (when including all hydration waters).

Physical and Chemical Properties

Sodium selenate decahydrate exhibits distinct physical and chemical characteristics that determine its behavior in various environments. The following table summarizes its key physical properties:

Property	Value	Notes
Physical State	White crystals	Crystalline form at room temperature
Melting Point	35°C (dec.)	Decomposes upon melting
Density	1.6 g/mL at 25°C	Specific gravity of 1.6
Water Solubility	Soluble	Good dissolution in aqueous media
Methanol Solubility	Slightly soluble	Limited dissolution in alcoholic media
Appearance	White crystalline solid	Characteristic appearance

The compound decomposes upon heating, which is a critical consideration for its storage and handling. This decomposition occurs at relatively low temperatures, beginning around its melting point of 35°C.

Solubility Characteristics

Sodium selenate decahydrate demonstrates selective solubility across different solvents. While it is readily soluble in water, making it suitable for aqueous applications, it shows only slight solubility in methanol. This solubility profile influences its extraction, purification, and application methodologies.

Stability and Reactivity

When sodium selenate decahydrate is heated to decomposition, it emits toxic fumes containing selenium compounds. This decomposition behavior is important from both safety and application perspectives, particularly when the compound is subjected to elevated temperatures during processing or use.

Structural Characteristics

Molecular Structure

The structure of sodium selenate decahydrate has been extensively studied using various analytical techniques. Research findings from Extended X-ray Absorption Fine Structure (EXAFS) and Large Angle X-ray Scattering (LAXS) studies provide detailed information about its molecular arrangement and bonding patterns.

The selenate ion in sodium selenate decahydrate has a regular tetrahedral structure. EXAFS studies reveal that the mean Se-O bond distance in the selenate ion (SeO₄²⁻) is approximately 1.643 Å in aqueous solution, which is slightly longer than in anhydrous solids due to hydration effects. In the solid sodium selenate pentahydrate, this distance is measured at 1.644 Å.

The following table summarizes bond distance data from EXAFS studies:

Compound Form	Se-O Bond Distance (Å)	Debye-Waller Coefficient (Ų)
SeO₄²⁻ in aqueous solution	1.643	0.0020
Solid Na₂SeO₄·5H₂O	1.644	0.0019
Solid Na₂SeO₄	1.646	0.0017

These subtle differences in bond lengths reflect the influence of the surrounding water molecules on the selenate ion structure.

Hydration Structure

This observation indicates that the selenate ion acts as a structure-maker in aqueous solutions, affecting the hydrogen bonding network of surrounding water molecules. The distance between the central selenium atom and the oxygens of the hydrating water molecules (Se···Ow) is approximately 3.94 Å, with a Se-O-Ow angle of about 120°. This geometrical arrangement suggests that on average, two water molecules are hydrogen-bonded to each selenate oxygen.

Applications and Uses

Agricultural Applications

Sodium selenate decahydrate has significant applications in agriculture, particularly as:

• An insecticide in specific horticultural settings, where its selenium content provides pest control benefits.

• A component in selenium-enriched crop cultivation substrates. These applications leverage the compound's ability to provide bioavailable selenium to plants, enhancing their nutritional value or resistance to environmental stressors.

Research Applications

The well-characterized structure and properties of sodium selenate decahydrate make it valuable in research contexts, particularly in:

• Studies of selenium biochemistry and metabolism

• Investigations of selenium-enriched agricultural products

• Structural chemistry research examining hydration effects on oxyanions

Comparative Structural Analysis

Research comparing sodium selenate with related compounds such as sodium selenite provides valuable insights into the structural features of selenium oxyanions. These comparative studies reveal distinct patterns in bond distances, hydration behavior, and spectroscopic properties.

EXAFS studies show that while selenate (SeO₄²⁻) and selenite (SeO₃²⁻) ions have different molecular geometries (tetrahedral versus truncated tetrahedral, respectively), they both exhibit increased Se-O bond distances upon hydration in aqueous solution. Specifically, the Se-O bond distances increase by approximately 0.01-0.02 Å when these ions are hydrated.

Fourier transform infrared spectroscopy analysis of the hydrated selenate ion indicates that it is a weak structure maker with a molecular interaction energy of water (ΔUw) of approximately -47.4 kJ·mol⁻¹. This value is comparable to that of the sulfate ion (-47.7 kJ·mol⁻¹), suggesting similar effects on water structure.

Research Methodologies in Structural Studies

The structural characterization of sodium selenate decahydrate has employed multiple complementary analytical techniques:

EXAFS Analysis

EXAFS spectroscopy has been particularly valuable in determining the local atomic structure around selenium atoms in sodium selenate decahydrate. This technique provides precise information about bond distances and coordination environments, allowing researchers to compare the selenate ion structure in different environments (solid versus solution).

LAXS Studies

Large Angle X-ray Scattering studies complement EXAFS by providing information about longer-range structural features, including the arrangement of water molecules around the selenate ion. These studies have been instrumental in understanding the hydration behavior of sodium selenate decahydrate and its influence on water structure.

Spectroscopic Methods

Fourier transform infrared spectroscopy has been applied to study the affected spectra of hydrated selenate ions, revealing details about hydrogen bonding patterns and water-ion interactions. These spectroscopic approaches provide insights into the dynamics of the hydrated selenate system that complement the structural information from diffraction techniques.